Cas no 1195782-03-6 (ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate)

• Product Name: ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate
• CAS No: 1195782-03-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 1101324
• PubChem ID: 57953828
• Update Time: 2025-11-02

ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-cyclopropyl-1H-Imidazole-5-carboxylic acid ethyl ester
• ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate
• 1195782-03-6
• SCHEMBL278381
• DB-142314
• EN300-1666031

• Inchi： 1S/C9H13N3O2/c1-2-14-9(13)7-8(10)11-5-12(7)6-3-4-6/h5-6H,2-4,10H2,1H3
• InChI Key： GYPPHDNSNKQBCH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(N)N=CN1C1CC1)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate

Comprehensive Overview of Ethyl 4-Amino-1-cyclopropyl-1H-imidazole-5-carboxylate (CAS No. 1195782-03-6)

Ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate (CAS No. 1195782-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of imidazole derivatives, which are widely recognized for their biological activity and versatility in drug design. The presence of both amino and ester functional groups in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for imidazole-based compounds has surged, driven by their role in developing kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Researchers are particularly interested in ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate due to its potential to modulate enzymatic activity and interact with biological targets. Its cyclopropyl moiety adds steric hindrance, which can enhance selectivity in drug-receptor interactions, a feature highly sought after in modern medicinal chemistry.

The synthesis of CAS No. 1195782-03-6 typically involves multi-step organic reactions, including cyclization, amination, and esterification. These processes are optimized to achieve high yields and purity, critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s carboxylate group also allows for further derivatization, enabling the creation of libraries of analogs for drug discovery programs.

From an industrial perspective, ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This aligns with global trends favoring green solvents and atom-efficient reactions, making the compound a topic of interest in academic and industrial forums.

Another area where CAS No. 1195782-03-6 is gaining traction is in computational chemistry and molecular modeling. Advanced in silico tools are being employed to predict its binding affinity and pharmacokinetic properties, accelerating the hit-to-lead optimization process. This approach is particularly relevant given the rising costs and time constraints associated with traditional drug development pipelines.

In summary, ethyl 4-amino-1-cyclopropyl-1H-imidazole-5-carboxylate represents a promising scaffold in pharmaceutical research, with applications spanning targeted therapy, agrochemical innovation, and material science. Its versatility and adaptability to modern synthetic and analytical techniques ensure its continued relevance in the ever-evolving landscape of chemical sciences.